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Compound of Interest

Compound Name: 4-Amino-1-benzylpiperidine

Cat. No.: B041602 Get Quote

Technical Guide: 4-Amino-1-benzylpiperidine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties and synthesis of 4-Amino-1-benzylpiperidine, a versatile intermediate in the

pharmaceutical and chemical industries. This document is intended to serve as a foundational

resource for professionals engaged in drug discovery, organic synthesis, and medicinal

chemistry.

Core Molecular Data
4-Amino-1-benzylpiperidine is a substituted piperidine derivative that serves as a crucial

building block in the synthesis of more complex bioactive molecules.[1] Its chemical identity is

defined by its molecular formula and weight, which are fundamental parameters for any

experimental and developmental work.

The quantitative molecular data for 4-Amino-1-benzylpiperidine is summarized in the table

below. These values are collated from various chemical suppliers and databases. A slight

variance in molecular weight is attributable to differences in the precision of atomic mass

values used in the calculations.
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Parameter Value References

Molecular Formula C₁₂H₁₈N₂ [1][2][3][4]

Molecular Weight 190.29 g/mol [1][3]

190.285 g/mol [2]

190.28 g/mol [4]

CAS Number 50541-93-0 [3][4]

Synthesis Protocol: Reductive Amination
A prevalent method for the synthesis of 4-Amino-1-benzylpiperidine is the reductive

amination of 1-benzyl-4-piperidone.[5] This common and effective synthetic route is a

cornerstone of medicinal chemistry for the formation of amines.

Experimental Methodology
The synthesis involves the reaction of 1-benzyl-4-piperidone with an amine source, such as

ammonia or ammonium acetate, to form an intermediate imine. This intermediate is then

reduced in situ to the desired primary amine, 4-Amino-1-benzylpiperidine.

Key reagents and conditions include:

Starting Material: 1-benzyl-4-piperidone

Amine Source: Ammonia or Ammonium Acetate

Reducing Agent: A common choice is sodium cyanoborohydride (NaBH₃CN) or catalytic

hydrogenation.[5]

Solvent: The reaction is typically carried out under anhydrous conditions in a solvent like

methanol or tetrahydrofuran (THF).[5]

Temperature: The reaction generally proceeds at room temperature or with gentle heating.[5]

General Procedure:
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1-benzyl-4-piperidone is dissolved in an appropriate anhydrous solvent (e.g., methanol).

An excess of the amine source (e.g., ammonium acetate) is added to the solution.

The reducing agent (e.g., sodium cyanoborohydride) is added portion-wise to the reaction

mixture.

The reaction is stirred at room temperature or gently heated for a duration sufficient to

ensure the completion of the reaction, which can be monitored by techniques such as Thin

Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Upon completion, the reaction is quenched, and the product is isolated and purified, typically

through distillation in vacuo or recrystallization of a salt form.

Synthetic Workflow Visualization
The logical flow of the reductive amination synthesis for 4-Amino-1-benzylpiperidine is

depicted in the following diagram. This visualization outlines the key stages from starting

materials to the final product.
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Caption: Synthetic workflow for 4-Amino-1-benzylpiperidine.

Applications in Research and Development
4-Amino-1-benzylpiperidine is primarily utilized as a versatile intermediate in the

pharmaceutical sector.[1] Its structure, featuring a reactive primary amine and a benzyl-

protected piperidine ring, allows for diverse chemical modifications.[1] This makes it an

invaluable building block in the development of:

Central Nervous System (CNS) Agents: It is a precursor for compounds targeting

neurotransmitter receptors, such as dopamine and sigma receptors.[5]

Analgesics and Psychoactive Agents: The piperidine scaffold is common in many analgesics

and other psychoactive drugs.[1]

In conclusion, 4-Amino-1-benzylpiperidine is a key molecular entity in the landscape of

medicinal chemistry. A thorough understanding of its fundamental properties and synthesis is

essential for its effective application in the development of novel therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nbinno.com [nbinno.com]

2. chembk.com [chembk.com]

3. 4-Amino-1-benzylpiperidine | 50541-93-0 [chemicalbook.com]

4. chemimpex.com [chemimpex.com]

5. Page loading... [guidechem.com]

To cite this document: BenchChem. [4-Amino-1-benzylpiperidine molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041602#4-amino-1-benzylpiperidine-molecular-
weight-and-formula]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b041602?utm_src=pdf-body
https://www.benchchem.com/product/b041602?utm_src=pdf-body
https://www.nbinno.com/article/pharmaceutical-intermediates/efficient-synthesis-pathways-using-4-amino-1-benzylpiperidine-ou
https://www.nbinno.com/article/pharmaceutical-intermediates/efficient-synthesis-pathways-using-4-amino-1-benzylpiperidine-ou
https://www.guidechem.com/encyclopedia/4-amino-1-benzylpiperidine-dic24051.html
https://www.nbinno.com/article/pharmaceutical-intermediates/efficient-synthesis-pathways-using-4-amino-1-benzylpiperidine-ou
https://www.benchchem.com/product/b041602?utm_src=pdf-body
https://www.benchchem.com/product/b041602?utm_src=pdf-custom-synthesis
https://www.nbinno.com/article/pharmaceutical-intermediates/efficient-synthesis-pathways-using-4-amino-1-benzylpiperidine-ou
https://www.chembk.com/en/chem/4-Amino-1-benzylpiperidine-4-carboxamide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1100925.htm
https://www.chemimpex.com/products/43493
https://www.guidechem.com/encyclopedia/4-amino-1-benzylpiperidine-dic24051.html
https://www.benchchem.com/product/b041602#4-amino-1-benzylpiperidine-molecular-weight-and-formula
https://www.benchchem.com/product/b041602#4-amino-1-benzylpiperidine-molecular-weight-and-formula
https://www.benchchem.com/product/b041602#4-amino-1-benzylpiperidine-molecular-weight-and-formula
https://www.benchchem.com/product/b041602#4-amino-1-benzylpiperidine-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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